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Compound of Interest

Compound Name: Acetazolamide-13C2,d3

Cat. No.: B12420494

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Acetazolamide-13C2,d3, a stable isotope-labeled derivative of the carbonic
anhydrase inhibitor, Acetazolamide. This document is intended to be a valuable resource for
researchers, scientists, and professionals in drug development who utilize labeled compounds
in their studies.

Core Chemical and Physical Properties

Acetazolamide-13C2,d3 is a specially synthesized version of Acetazolamide where two
carbon atoms and three hydrogen atoms have been replaced with their heavier, non-
radioactive isotopes, carbon-13 (33C) and deuterium (2H or D), respectively. This isotopic
labeling makes it an invaluable tool in a variety of analytical and research applications,
particularly as an internal standard for quantitative analysis by mass spectrometry.[1]

The physical and chemical properties of Acetazolamide-13C2,d3 are largely comparable to its
unlabeled counterpart. It is typically supplied as a white to off-white solid or crystalline powder.

[2](3]

Table 1: Chemical and Physical Properties of Acetazolamide-13C2,d3
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Property Value Source(s)
Molecular Formula C213C2H3D3N40sS2 [1]
Molecular Weight 227.25 g/mol [1]
White to off-white Inferred from unlabeled
Appearance ] ] ]
solid/crystalline powder Acetazolamide[2][3]

B Soluble in DMSO and
Solubility thanol [4][5]
methanol.

Typically =298% for deuterated
Isotopic Purit forms; high purity is expected Inferred from Acetazolamide-
sotopic Puri
P Y for the 13C labeled positions as  d3 Certificate of Analysis[4][6]

well.

Store at -20°C for long-term
Storage N [3]
stability.

Mechanism of Action and Biological Relevance

The biological activity of Acetazolamide-13C2,d3 is identical to that of unlabeled
Acetazolamide. It functions as a potent inhibitor of carbonic anhydrase, an enzyme crucial for
the reversible hydration of carbon dioxide.[7][8][9] This inhibition leads to a diuretic effect and a
reduction in the formation of agueous humor in the eye, making Acetazolamide a therapeutic
agent for glaucoma, epilepsy, and altitude sickness.[7][9] The isotopic labeling in
Acetazolamide-13C2,d3 does not alter its mechanism of action; its primary role in a research
setting is to serve as a tracer or an internal standard in pharmacokinetic and metabolic studies.

[1]
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Inhibition
Cellular Environment
H2CO3 (Carbonic Acid) Dissociation » HCO3- + H+
A
CO2 + H20
Substrates L

Carbonic Anhydrase

Acetazolamide-13C2,d3
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LC-MS/MS Analytical Workflow

1. Sample Preparation
(Plasma + Acetazolamide-13C2,d3 |IS)

l

2. Protein Precipitation
(e.g., with acetonitrile)

:

3. Centrifugation

'

4. Supernatant Transfer

l

5. Chromatographic Separation
(C18 column)

l

6. Mass Spectrometric Detection
(MRM mode)

7. Quantification
(Ratio of Analyte to IS)
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Isotope Dilution Mass Spectrometry Logic

Acetazolamide (Analyte) Acetazolamide-13C2,d3 (IS)
Unknown Concentration (Cx) Known Concentration (Cis)
Known Volume (Vx) Known Volume (Vis)

‘o

Analyte + IS Mixture

'

Mass Spectrometry Analysis

Measure Peak Area Ratio (Ax / Ais)

'

Calculate Cx

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetazolamide-13c2-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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